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Compound of Interest

Compound Name: ATTO 590 amine

Cat. No.: B12378153 Get Quote

This in-depth guide provides core technical information on ATTO 590 amine, a fluorescent dye

belonging to the rhodamine family, for researchers, scientists, and professionals in drug

development. It covers the dye's fundamental properties, detailed protocols for its application in

labeling biomolecules, and its use in studying cellular signaling pathways.

Core Properties of ATTO 590 and Its Derivatives
ATTO 590 is a versatile fluorescent label characterized by its strong absorption, high

fluorescence quantum yield, and excellent thermal and photostability. These properties make it

highly suitable for a range of applications, including single-molecule detection, high-resolution

microscopy, and flow cytometry. The amine-reactive N-hydroxysuccinimidyl (NHS) ester form is

commonly used for covalently labeling primary amino groups in biomolecules such as proteins

and antibodies.

The following table summarizes the key quantitative data for ATTO 590 amine and its

commonly used NHS ester derivative.
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Property ATTO 590 Amine ATTO 590 NHS Ester

Molecular Formula C37H40ClN3O C41H42ClN3O11

Molecular Weight 690.18 g/mol [1] 788.24 g/mol [2][3][4]

Excitation Maximum (λex) 594 nm[1] 597-663 nm (UV absorption)[2]

Emission Maximum (λem) 622 nm[1] Not directly specified

Experimental Protocol: Labeling of Antibodies with
ATTO 590 NHS Ester
This protocol details a standard procedure for the covalent labeling of antibodies with ATTO

590 NHS ester. The reaction targets primary amines (e.g., on lysine residues) on the antibody.

Materials
Antibody solution (2 mg/mL or higher in an amine-free buffer like PBS)

ATTO 590 NHS ester

Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3

Purification column (e.g., Sephadex G-25)

Reaction tubes

Shaker/rotator

Procedure
Antibody Preparation:

Ensure the antibody solution is free of amine-containing buffers (e.g., Tris) and stabilizers.

If necessary, dialyze the antibody against 0.1 M sodium bicarbonate buffer.
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Adjust the antibody concentration to at least 2 mg/mL.

ATTO 590 NHS Ester Stock Solution Preparation:

Shortly before use, dissolve the ATTO 590 NHS ester in anhydrous DMF or DMSO to a

concentration of 10 mg/mL. Vortex until fully dissolved.

Labeling Reaction:

Add the appropriate volume of the 0.1 M sodium bicarbonate buffer to the antibody

solution to ensure the pH is between 8.0 and 9.0.

While gently vortexing the antibody solution, slowly add a calculated amount of the ATTO

590 NHS ester stock solution. A typical starting point is a 10-fold molar excess of the dye

to the antibody.

Incubate the reaction for 1 hour at room temperature with continuous gentle stirring or

shaking, protected from light. For ATTO 590-NHS, an incubation time of 18 hours at

ambient temperature is recommended for the reaction to be completed.[5]

Purification of the Labeled Antibody:

Separate the labeled antibody from the unreacted dye using a gel filtration column (e.g.,

Sephadex G-25) pre-equilibrated with PBS.

Collect the fractions containing the labeled antibody, which will typically elute first. The free

dye will elute later.

Alternatively, dialysis can be used for purification.

Storage:

Store the purified, labeled antibody at 4°C for short-term storage or at -20°C for long-term

storage. Protect from light.

Visualization of Experimental Workflow and a
Signaling Pathway
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The following diagrams, created using the DOT language, illustrate a typical experimental

workflow and a relevant signaling pathway where ATTO 590-labeled molecules can be

employed.
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Antibody labeling workflow with ATTO 590 NHS ester.
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Studying RTK signaling with an ATTO 590-labeled ligand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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